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Compound of Interest

Compound Name: 2-Propylphenyl isocyanate

Cat. No.: B071714

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of ortho-
propylphenyl isocyanate, a chemical intermediate of interest in various research and
development applications. Due to the existence of two isomers for the propyl group at the ortho
position, this guide addresses both 2-isopropylphenyl isocyanate and 2-n-propylphenyl
isocyanate. All quantitative data is presented in clear, tabular format for ease of comparison.
Furthermore, detailed experimental protocols for determining these physical properties are
provided, alongside visual workflows to aid in their implementation.

Core Physical Properties

The physical characteristics of a compound are critical for its handling, application, and
integration into chemical processes. The following tables summarize the key physical
properties for the two isomers of ortho-propylphenyl isocyanate.

2-Isopropylphenyl Isocyanate

Table 1: Physical Properties of 2-Isopropylphenyl Isocyanate
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Property Value Reference
CAS Number 56309-56-9 [11[2]
Molecular Formula C10H11NO [1]
Molecular Weight 161.20 g/mol [2]
Appearance C.:Ieér colorless to pale yellow 1]

liquid
Boiling Point 200 °C at 7 hPa
Density Not available
Refractive Index 1.5215 - 1.5265 @ 20°C [1]
Purity (by GC) >96.0% [1]

2-n-Propylphenyl Isocyanate

Table 2: Physical Properties of 2-n-Propylphenyl Isocyanate

Property Value Reference
CAS Number 190774-57-3 [3]
Molecular Formula C10H11NO [3]
Molecular Weight 161.2 g/mol [3]

Boiling Point Not readily available

Melting Point Not readily available

Density Not readily available

Note: Specific experimental values for the boiling point, melting point, and density of 2-n-
propylphenyl isocyanate are not readily available in the reviewed literature. The experimental
protocols outlined below can be utilized to determine these properties.

Experimental Protocols
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Accurate determination of physical properties is paramount for chemical characterization. The

following sections detail standardized methodologies for measuring the key physical properties

of liquid chemical compounds like ortho-propylphenyl isocyanate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for its determination is the capillary tube method.

Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Sample tube (e.g., a small test tube)

Heating source (e.g., Bunsen burner or heating mantle)

Liquid paraffin or other suitable high-boiling liquid

Procedure:

A small amount of the liquid sample is placed into the sample tube.

A capillary tube, sealed at one end, is inverted and placed into the sample tube with the open
end submerged in the liquid.

The sample tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is immersed in the Thiele tube or oil bath.

The bath is heated gently and stirred continuously to ensure uniform temperature
distribution.
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e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heating is discontinued when a steady stream of bubbles is observed.

e The temperature at which the liquid just begins to enter the capillary tube upon cooling is
recorded as the boiling point.

Click to download full resolution via product page

Caption: Experimental workflow for determining the boiling point of a liquid.

Determination of Density

The density of a liquid can be determined by measuring the mass of a known volume of the
substance. A pycnometer or a specific gravity bottle provides a precise volume for this
measurement.

Apparatus:

Pycnometer or specific gravity bottle of a known volume

Analytical balance (accurate to £0.0001 g)

Thermometer

Constant temperature bath
Procedure:

e The clean, dry pycnometer is accurately weighed (ma).
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e The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The
stopper is inserted, and any excess liquid is carefully wiped off.

» The filled pycnometer is placed in a constant temperature bath until it reaches thermal
equilibrium.

e The pycnometer is removed from the bath, wiped dry, and weighed again (mz).

e The mass of the liquid is calculated (m = m2 - ma).

e The density (p) is calculated using the formula: p = m/V, where V is the calibrated volume of
the pycnometer.

Preparation Weighing & Calculation

1o .| Weigh filled pycnometer (m2) }—»‘ Calculate mass (m = m2 - m1) ‘—»‘ Calculate density (p = m / V) %—9?'—‘5—‘“>@

Weigh empty pycnometer (m1) ‘—»‘ Fill with sample }—»‘ Thermostat in bath
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Caption: Experimental workflow for determining the density of a liquid.

Determination of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,
when entering the liquid. It is a characteristic property that can be used to identify a substance
and assess its purity. An Abbe refractometer is commonly used for this measurement.

Apparatus:

Abbe refractometer

Constant temperature water circulator

Light source (e.g., sodium lamp)

Dropper or pipette
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e Lint-free tissue

o Standard liquid with a known refractive index for calibration (e.g., distilled water)

Procedure:

e The refractometer is calibrated using a standard liquid of known refractive index.

e The prism of the refractometer is cleaned with a suitable solvent and dried with a lint-free
tissue.

o Afew drops of the sample liquid are placed on the surface of the prism using a dropper.

e The prism is closed and the light source is positioned.

e The eyepiece is adjusted to bring the crosshairs into focus.

o The dispersion drum is adjusted to eliminate any color fringe and to obtain a sharp borderline
between the light and dark fields.

e The measurement knob is turned to bring the borderline exactly to the center of the
crosshairs.

o The refractive index is read from the scale. The temperature should also be recorded.

Setup & Calibration Measurement

Clean and dry prism }—»‘ Apply sample to prism m‘ Adjust eyepiece and ‘—»

|

Calibrate with standard

Refractive Inds
Read refractive index |- = —‘gg‘!g—‘—'f&»@

Align ine with crosshair ‘—»
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Caption: Experimental workflow for determining the refractive index of a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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